Potassium oleate

• CAS No.: 143-18-0
• Product Name: Potassium oleate
• Molecular Formula: C18H33KO2
• Molecular Weight: 320.6 g/mol
• IUPAC Name: potassium;(Z)-octadec-9-enoate
• Standard InChI: InChI=1S/C18H34O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h9-10H,2-8,11-17H2,1H3,(H,19,20);/q;+1/p-1/b10-9-
• Standard InChIKey: MLICVSDCCDDWMD-KVVVOXFISA-M
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCC(=O)[O-].[K+]
• SMILES: CCCCCCCCC=CCCCCCCCC(=O)[O-].[K+]
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)[O-].[K+]
• Colorform: YELLOWISH OR BROWNISH, SOFT MASS OR CRYSTALS; BROWN SOLID OR LIQUID; GRAY-TAN PASTE
• Density: greater than 1.1 at 68 °F (solid or liquid) (USCG, 1999); GREATER THAN 1.1 @ 20 °C
• Flash Point: 140 °F CC
• Melting Point: Starts to decompose at approximately 428° F (NTP, 1992); FREEZING POINT: 455-464 °F= 235-240 °C= 508-513 DEG K
• Physical Description: Potassium oleate appears as brown solid or clear to amber liquid with a soapy odor. Sinks and mixes slowly with water. (USCG, 1999); DryPowder; Liquid; OtherSolid; WetSolid
• Description: Potassium oleate appears as brown solid or clear to amber liquid with a soapy odor. Sinks and mixes slowly with water. (USCG, 1999)
• Solubility: greater than or equal to 100 mg/mL at 70° F (NTP, 1992); 25 G/100 CC OF COLD WATER; SOL IN HOT WATER; 4.315 G/100 CC ALCOHOL @ 13.5 °C; 100 G/100 CC ALCOHOL @ 50 °C; 3.5 G/100 CC ETHER @ 35 °C
• PubChem Compound: 23665571
• Last Modified: Nov 11 2021